Cas no 1261961-20-9 (4-(2,4-Dimethylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid
• CAS No: 1261961-20-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD18319337
• CID: 2766224
• PubChem ID: 53225261
• Update Time: 2025-05-25

4-(2,4-Dimethylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIMETHYLPHENYL)-3-METHYLBENZOIC ACID
• DTXSID50688993
• MFCD18319337
• 2,2',4'-Trimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid, 95%
• 1261961-20-9
• 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid

• MDL： MFCD18319337
• Inchi： 1S/C16H16O2/c1-10-4-6-14(11(2)8-10)15-7-5-13(16(17)18)9-12(15)3/h4-9H,1-3H3,(H,17,18)
• InChI Key： SEGDEFXWAZDLEU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid

Recent Advances in the Study of 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid (CAS: 1261961-20-9)

4-(2,4-Dimethylphenyl)-3-methylbenzoic acid (CAS: 1261961-20-9) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The structural uniqueness of 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid lies in its benzoic acid core substituted with a 2,4-dimethylphenyl group and a methyl group at the 3-position. This configuration imparts specific chemical properties that make it an attractive candidate for further study. Recent research has explored its role as a modulator of key biological pathways, particularly those involved in inflammation and cancer. The compound's ability to interact with specific protein targets has been a focal point of several studies, with preliminary results suggesting its efficacy in inhibiting certain enzymes and receptors implicated in disease progression.

One of the most notable studies published in the past year investigated the compound's potential as an anti-inflammatory agent. Researchers employed a combination of in vitro and in vivo models to assess its effects on inflammatory markers. The results indicated that 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in a dose-dependent manner. These findings suggest that the compound could serve as a foundation for developing novel anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent studies have also explored the compound's anticancer potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted therapies, although further preclinical and clinical studies are warranted to validate these effects.

The synthesis and optimization of 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid have also been areas of active research. Recent advancements in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties. For instance, a study published in Organic & Biomolecular Chemistry detailed a novel synthetic route that enhances the compound's bioavailability and stability. These modifications are critical for translating laboratory findings into clinically viable therapeutics, underscoring the importance of continued research in this area.

Despite the promising results, challenges remain in the development of 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential. Future studies should focus on elucidating its structure-activity relationships and optimizing its pharmacological profile to enhance its therapeutic index.

In conclusion, 4-(2,4-Dimethylphenyl)-3-methylbenzoic acid (CAS: 1261961-20-9) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological properties, including anti-inflammatory and anticancer effects, highlight its potential as a lead compound for developing novel therapeutics. Continued research and collaboration across disciplines will be crucial to advancing our understanding of this compound and translating its benefits into clinical applications. This research brief underscores the importance of staying abreast of the latest developments in this rapidly evolving field.